Cas no 89208-00-4 (1,3-Benzenedimethanol, 2-(1H-pyrrol-1-yl)-)
89208-00-4 structure
Product Name:1,3-Benzenedimethanol, 2-(1H-pyrrol-1-yl)-
CAS No:89208-00-4
MF:C12H13NO2
MW:203.237123250961
CID:608740
PubChem ID:13113671
Update Time:2025-04-19
1,3-Benzenedimethanol, 2-(1H-pyrrol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedimethanol, 2-(1H-pyrrol-1-yl)-
- [3-(hydroxymethyl)-2-pyrrol-1-ylphenyl]methanol
- 89208-00-4
- [2-(1H-Pyrrol-1-yl)-1,3-phenylene]dimethanol
- DTXSID50518822
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- Inchi: 1S/C12H13NO2/c14-8-10-4-3-5-11(9-15)12(10)13-6-1-2-7-13/h1-7,14-15H,8-9H2
- InChI Key: UVSSJMASDIIGNL-UHFFFAOYSA-N
- SMILES: OCC1C=CC=C(CO)C=1N1C=CC=C1
Computed Properties
- Exact Mass: 203.094628657g/mol
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 45.4Ų
1,3-Benzenedimethanol, 2-(1H-pyrrol-1-yl)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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